Cas no 140837-22-5 (Benzonitrile, 2-[(2-methyl-1-piperidinyl)methyl]-)

• Product Name: Benzonitrile, 2-[(2-methyl-1-piperidinyl)methyl]-
• CAS No: 140837-22-5
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 1296885
• Update Time: 2024-08-03

Benzonitrile, 2-[(2-methyl-1-piperidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[(2-methyl-1-piperidinyl)methyl]-

• Inchi： 1S/C14H18N2/c1-12-6-4-5-9-16(12)11-14-8-3-2-7-13(14)10-15/h2-3,7-8,12H,4-6,9,11H2,1H3
• InChI Key： LGJZQPRCELUOGP-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1CN1CCCCC1C

Computed Properties

• Exact Mass: 214.14714
• Monoisotopic Mass: 214.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 315.6±17.0 °C(Predicted)
• PSA: 27.03
• pka: 8.84±0.10(Predicted)